Cas no 868974-81-6 (N-benzyl-2-{5-(2-phenylacetamido)-1,3,4-thiadiazol-2-ylsulfanyl}acetamide)

• Product Name: N-benzyl-2-{5-(2-phenylacetamido)-1,3,4-thiadiazol-2-ylsulfanyl}acetamide
• CAS No: 868974-81-6
• MF: C₁₉H₁₈N₄O₂S₂
• MW: 398.501821041107
• CID: 6084171
• PubChem ID: 7191175
• Update Time: 2025-05-24

N-benzyl-2-{5-(2-phenylacetamido)-1,3,4-thiadiazol-2-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-benzyl-2-{5-(2-phenylacetamido)-1,3,4-thiadiazol-2-ylsulfanyl}acetamide
• N-[5-[2-(benzylamino)-2-oxoethyl]sulfanyl-1,3,4-thiadiazol-2-yl]-2-phenylacetamide
• Benzeneacetamide, N-[5-[[2-oxo-2-[(phenylmethyl)amino]ethyl]thio]-1,3,4-thiadiazol-2-yl]-
• N-benzyl-2-{[5-(2-phenylacetamido)-1,3,4-thiadiazol-2-yl]sulfanyl}acetamide
• AKOS024613316
• F1838-2410
• N-benzyl-2-((5-(2-phenylacetamido)-1,3,4-thiadiazol-2-yl)thio)acetamide
• 868974-81-6

• Inchi： 1S/C19H18N4O2S2/c24-16(11-14-7-3-1-4-8-14)21-18-22-23-19(27-18)26-13-17(25)20-12-15-9-5-2-6-10-15/h1-10H,11-13H2,(H,20,25)(H,21,22,24)
• InChI Key： JUAJNDLMKPZJHW-UHFFFAOYSA-N
• SMILES： C1(CC(NC2=NN=C(SCC(=O)NCC3=CC=CC=C3)S2)=O)=CC=CC=C1

Computed Properties

• Exact Mass: 398.08711818g/mol
• Monoisotopic Mass: 398.08711818g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 482
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 138Ų

Experimental Properties

• Density: 1.37±0.1 g/cm3(Predicted)
• pka: 9.08±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides

Additional information on N-benzyl-2-{5-(2-phenylacetamido)-1,3,4-thiadiazol-2-ylsulfanyl}acetamide

Professional Introduction to N-benzyl-2-{5-(2-phenylacetamido)-1,3,4-thiadiazol-2-ylsulfanyl}acetamide (CAS No. 868974-81-6)

N-benzyl-2-{5-(2-phenylacetamido)-1,3,4-thiadiazol-2-ylsulfanyl}acetamide, a compound with the CAS number 868974-81-6, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic derivatives that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The molecular structure of this compound is characterized by the presence of multiple functional groups, including benzyl, thiadiazole, and amide moieties, which contribute to its unique chemical properties and biological interactions.

The synthesis and characterization of N-benzyl-2-{5-(2-phenylacetamido)-1,3,4-thiadiazol-2-ylsulfanyl}acetamide involve sophisticated organic reactions and purification techniques. The benzyl group in the molecule serves as a protecting group for the amine functionality, while the thiadiazole ring is known for its role in various pharmacological activities. The presence of the 2-phenylacetamido group introduces additional complexity and reactivity, making this compound a versatile scaffold for drug discovery.

Recent research has highlighted the potential of thiadiazole derivatives as antimicrobial and anti-inflammatory agents. The structural features of N-benzyl-2-{5-(2-phenylacetamido)-1,3,4-thiadiazol-2-ylsulfanyl}acetamide suggest that it may interact with biological targets in ways that could lead to novel therapeutic effects. For instance, studies have shown that thiadiazole compounds can modulate enzyme activity and cellular signaling pathways involved in inflammation and infection.

In vitro studies have demonstrated promising results regarding the biological activity of this compound. Specifically, N-benzyl-2-{5-(2-phenylacetamido)-1,3,4-thiadiazol-2-ylsulfanyl}acetamide has been observed to exhibit inhibitory effects on certain enzymes associated with inflammatory responses. This finding is particularly intriguing given the high prevalence of inflammatory diseases worldwide and the need for new therapeutic strategies.

The pharmacokinetic properties of this compound are also of great interest. Preliminary data suggest that it exhibits reasonable solubility in both aqueous and organic solvents, which is crucial for formulating effective pharmaceutical products. Additionally, its stability under various conditions makes it a promising candidate for further development.

The potential applications of N-benzyl-2-{5-(2-phenylacetamido)-1,3,4-thiadiazol-2-ylsulfanyl}acetamide extend beyond antimicrobial and anti-inflammatory uses. Researchers are exploring its potential in other therapeutic areas, such as cancer treatment and neurodegenerative diseases. The unique combination of functional groups in its structure provides a rich framework for designing molecules that can interact with multiple biological targets.

One particularly exciting aspect of this compound is its ability to modulate cellular signaling pathways. Thiadiazole derivatives are known to interact with various receptors and enzymes, making them valuable tools for studying cellular processes. The presence of the 2-phenylacetamido group further enhances this potential by introducing additional sites for interaction with biological molecules.

The synthesis of N-benzyl-2-{5-(2-phenylacetamido)-1,3,4-thiadiazol-2-ylsulfanyl}acetamide involves multiple steps, each requiring careful optimization to ensure high yield and purity. Advanced synthetic techniques are employed to introduce the various functional groups while maintaining the integrity of the molecule. These techniques include palladium-catalyzed cross-coupling reactions and selective functional group transformations.

The analytical characterization of this compound has been performed using state-of-the-art spectroscopic methods such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy. These techniques provide detailed information about the molecular structure and purity of the compound, ensuring that it meets the stringent requirements for pharmaceutical use.

In conclusion, N-benzyl-2-{5-(2-phenylacetamido)-1,3,4-thiadiazol-2-ylsulfanyl}acetamide (CAS No. 868974-81-6) represents a significant advancement in pharmaceutical chemistry with diverse biological activities and potential therapeutic applications. Its unique molecular structure and functional groups make it a promising candidate for further research and development in various medical fields.